N-([2,2'-bifuran]-5-ylmethyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide

• IUPAC Name: N-[[5-(furan-2-yl)furan-2-yl]methyl]-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carboxamide
• InChI: InChI=1S/C17H16N2O4/c20-17(16-12-4-1-2-5-13(12)23-19-16)18-10-11-7-8-15(22-11)14-6-3-9-21-14/h3,6-9H,1-2,4-5,10H2,(H,18,20)
• InChI Key: UFYNXYDMPAYCPV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=NO2)C(=O)NCC3=CC=C(O3)C4=CC=CO4
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

N-([2,2'-bifuran]-5-ylmethyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of isoxazole and has a unique molecular structure that makes it an interesting subject for study.

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be definitively identified. Isoxazole derivatives, a class to which this compound belongs, have been reported to exhibit immunoregulatory properties . They have been classified into several categories, such as immunosuppressive, anti-inflammatory, immunoregulatory, and immunostimulatory compounds .

Mode of Action

Isoxazole derivatives have been shown to interact with various targets in the immune system, leading to changes in immune response . For instance, a related compound, 5-amino-N′-[2-(2,4-dihydroxyphenyl)ethylidene]-N,3-dimethyl-1,2-oxazole-4-carbohydrazide, has been shown to lower the PHA-induced proliferation of PBMC and LPS-induced TNF α production in human blood cell culture .

Biochemical Pathways

Isoxazole derivatives have been shown to modulate immune functions, suggesting that they may impact pathways related to immune response .

Pharmacokinetics

Isoxazole derivatives have been reported to exhibit good bioactivity at low doses and low toxicity , suggesting favorable pharmacokinetic properties.

Result of Action

Based on the reported immunoregulatory properties of isoxazole derivatives , it can be inferred that this compound may modulate immune responses, potentially leading to changes in inflammation and immune cell proliferation.

Future Directions

Isoxazole is a privileged structure in organic and medicinal chemistry, and there have been an increasing number of studies on isoxazole-containing compounds. It’s always imperative to develop new eco-friendly synthetic strategies.

Biochemical Analysis

Biochemical Properties

Isoxazole derivatives are known to interact with various enzymes and proteins . The nature of these interactions can be influenced by the specific substituents on the isoxazole ring .

Cellular Effects

Isoxazole derivatives have been reported to exhibit various effects on cells, including influencing cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Isoxazole derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Studies on similar compounds suggest that the effects of isoxazole derivatives can change over time, potentially due to factors such as stability, degradation, and long-term effects on cellular function .

Dosage Effects in Animal Models

The effects of N-([2,2’-bifuran]-5-ylmethyl)-4,5,6,7-tetrahydrobenzo[d]isoxazole-3-carboxamide at different dosages in animal models have not been reported. Studies on similar compounds suggest that the effects can vary with dosage, with potential threshold effects and toxic or adverse effects at high doses .

Metabolic Pathways

Isoxazole derivatives are known to be involved in various metabolic pathways, interacting with enzymes and cofactors and potentially affecting metabolic flux or metabolite levels .

Transport and Distribution

Isoxazole derivatives can interact with various transporters or binding proteins, potentially affecting their localization or accumulation .

Subcellular Localization

The localization of similar compounds can be influenced by factors such as targeting signals or post-translational modifications .